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Compound of Interest

Compound Name: Isomylamine Hydrochloride

Cat. No.: B10858515

Isomylamine Hydrochloride: A Technical
Overview

CAS Number: 24357-98-0
This document provides a technical summary of Isomylamine Hydrochloride, a compound

identified as a spasmolytic and smooth muscle relaxant.[1] The information is intended for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Isomylamine Hydrochloride is the hydrochloride salt of Isomylamine.[1][2] Key identifying
information and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 24357-98-0 [1]12]13]

Isomylamine HCI,
ISOMYLAMINE

Synonyms [1112]
HYDROCHLORIDE [USAN],

NSC-78987

2-(diethylamino)ethyl 1-
IUPAC Name isopentylcyclohexane-1- [1]

carboxylate hydrochloride

Chemical Formula C18H36CINO2 [1]
Molecular Weight 333.94 g/mol [1][2]
Exact Mass 333.2435 [1]

_ C: 64.74%, H: 10.87%, CI:
Elemental Analysis [1]
10.62%, N: 4.19%, O: 9.58%

Related CAS Number 28815-27-2 (free base) [1]

Pharmacological Classification

Isomylamine Hydrochloride is classified as a spasmolytic and smooth muscle relaxant.[1] It is
also categorized under agents affecting the musculoskeletal system.[2] This product is
intended for research use only and not for human or veterinary use.[1]

Experimental Data and Protocols

A comprehensive search of publicly available scientific literature did not yield detailed
experimental protocols, quantitative data from pharmacological assays, or specific signaling
pathway information for Isomylamine Hydrochloride. The available information is primarily
from chemical suppliers and regulatory databases.

Experimental Workflow and Signaling Pathways
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Due to the lack of detailed experimental studies in the public domain, a diagram of the
experimental workflow or the specific signaling pathways through which Isomylamine
Hydrochloride exerts its effects cannot be provided at this time.

Logical Relationship of Available Information

The following diagram illustrates the relationship between the identified pieces of information

for Isomylamine Hydrochloride.

Isomylamine Hydrochloride Information Flow

( Chemical Identity )
Isomylamine (Free Base)
CAS: 28815-27-2

Ls the free base of
Esomylamine Hydrochloride)

is identified by has is classified as

Properti

Chemical Formula: C18H36CINO2 Pharmacological Class:
MW: 333.94 Spasmolytic, Smooth Muscle Relaxant
- J

dictates

Application
y

-

Click to download full resolution via product page

Caption: Logical relationship of Isomylamine Hydrochloride information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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